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CAS No.: 26952-21-6

Compound Focus: 6-Methyl-1-heptanol

Get Quote

Chemical Profile of 6-Methyl-1-Heptanol

The table below summarizes the basic information for 6-Methyl-1-heptanol available from the search

results:
Property Description
CAS Number 1653-40-3 [1]
Molecular C8H180 [1]
Formula

Molecular Weight

Purity

Physical Form

Primary
Application

Key Benefit

130.23 g/mol [1]
98.0% min (GC) [1]
Colorless transparent liquid [1]

Intermediate for synthesizing surfactants, lubricants, and plasticizers [1]

Branched-chain structure contributes to oxidative stability and durability in end-
products [1]
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General Workflow for Plasticizer Production

While the search results confirm the use of 6-Methyl-1-heptanol in plasticizer formulations, they lack
specific reaction details [1]. The following diagram outlines a generalized experimental workflow for

plasticizer production via esterification, which is a common synthetic route. You can adapt this high-level

protocol with specific parameters from your own expertise or further literature.

Reaction Setup

'

Esterification
(Heating under reflux, with stirring)

Purification
(e.g., Washing, Distillation)

Click to download full resolution via product page

Framework for Experimental Protocol
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Due to the absence of detailed methodologies in the search results, here is a framework for the key

experimental stages you would need to design and optimize.

o Stage 1: Reaction Setup & Esterification

o Objective: To synthesize the ester plasticizer from 6-Methyl-1-heptanol and a suitable
acid/anhydride.

o Materials: 6-Methyl-1-heptanol (=98% purity) [1], acid component (e.g., phthalic anhydride,
adipic acid), catalyst (e.qg., acid catalyst like p-toluenesulfonic acid, or titanium-based
esterification catalyst), solvent (e.g., toluene, if used for azeotropic water removal).

o Procedure: Charge the alcohol, acid component, and catalyst into a reactor equipped with a
stirrer, thermometer, and reflux condenser. Heat the mixture to a specified temperature with
constant stirring. Monitor the reaction progress by measuring the acid value or by the amount of
water collected. Continue the reaction until completion [2].

e Stage 2: Purification & Isolation

o Objective: To isolate the pure plasticizer from the reaction mixture.

o Procedure: After the reaction is complete, cool the mixture. If a homogeneous catalyst is used,
it may require neutralization with a base followed by washing with water to remove salts and
excess catalyst. For a heterogeneous catalyst, simple filtration can be used [2]. The crude ester
can then be purified further by techniques such as distillation under reduced pressure to
remove unreacted starting materials and yield the final, high-purity plasticizer [3].

e Stage 3: Characterization & Quality Control

o Objective: To confirm the chemical structure and purity of the synthesized plasticizer.

o Methods: Analyze the product using techniques like Gas Chromatography (GC) to determine
purity and identify by-products [1], and Nuclear Magnetic Resonance (NMR) spectroscopy
(e.g., HNMR) for structural confirmation [1].

Suggestions for Further Research

To obtain the detailed data needed for your application notes, I suggest you:

¢ Refine your search terms using specific plasticizer types, such as searching for "bis(2-propylheptyl)
phthalate synthesis" or "6-methyl-1-heptanol esterification process". A patent for 2-propyl-1-
heptanol, a similar compound, mentions its use in making "bis(2-propylheptyl) benzene-1,2-
dicarboxylate,"” which is a plasticizer [2].
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e Consult specialized databases like SciFinder, Reaxys, or patent offices (USPTO, Espacenet) which
are more likely to contain full-text papers and patents with explicit experimental sections.

¢ Review literature on similar alcohols, such as 2-ethylhexanol or 2-propylheptanol, which are well-
established in plasticizer production. Their synthesis and application protocols can provide an
excellent template for experimentation with 6-methyl-1-heptanol [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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